Cas no 443329-84-8 (N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-84-8
• MF: C₁₄H₉ClF₃N₃O₂S
• MW: 375.75337100029
• CID: 5975826
• PubChem ID: 4384145
• Update Time: 2025-07-08

N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2-chloro-5-(trifluoromethyl)phenyl)-5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-[2-chloro-5-(trifluoromethyl)phenyl]-2,3-dihydro-5-oxo-
• SR-01000544087
• AKOS024582759
• 443329-84-8
• SR-01000544087-1
• N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00668396-01
• N-(2-chloro-5-(trifluoromethyl)phenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0550-0121
• N-[2-chloro-5-(trifluoromethyl)phenyl]-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C14H9ClF3N3O2S/c15-9-2-1-7(14(16,17)18)5-10(9)20-11(22)8-6-19-13-21(12(8)23)3-4-24-13/h1-2,5-6H,3-4H2,(H,20,22)
• InChI Key： LOBFDZGXAJSNRO-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NC1=CC(C(F)(F)F)=CC=C1Cl)=O)=CN=2

Computed Properties

• Exact Mass: 375.0056099g/mol
• Monoisotopic Mass: 375.0056099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: 10.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 443329-84-8)

N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide is a highly specialized chemical compound with significant applications in pharmaceutical research and development. This compound, identified by its CAS number 443329-84-8, belongs to the thiazolo[3,2-b]pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic benefits.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a trifluoromethyl group at the 5-position of the phenyl ring enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Additionally, the 5-oxo moiety within the thiazolo[3,2-b]pyrimidine core introduces a site for potential bioactivity modulation.

In recent years, there has been growing interest in thiazolo[3,2-b]pyrimidine derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, studies have highlighted the ability of certain derivatives to disrupt signaling pathways that are critical for tumor growth and metastasis.

One of the most compelling aspects of N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide is its potential as a lead compound for further medicinal chemistry optimization. Researchers have been exploring modifications to its structure to enhance its binding affinity and selectivity for target enzymes. For instance, the introduction of additional substituents at the 6-carboxamide position could further modulate its pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of high-purity starting materials and rigorous purification protocols ensures the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of several kinases associated with cancer cell proliferation. Furthermore, preliminary in vivo studies suggest that it exhibits good oral bioavailability and systemic distribution upon administration.

The trifluoromethyl group in particular has been identified as a key structural element that contributes to the compound's potency and selectivity. This group not only enhances lipophilicity but also influences electronic properties, thereby affecting binding interactions with biological targets. Such structural features are often critical in designing molecules that can effectively modulate enzyme activity without off-target effects.

Ongoing research is focused on understanding the mechanisms by which this compound exerts its biological effects. Detailed molecular dynamics simulations and enzyme kinetics studies are being conducted to elucidate its mode of action at the atomic level. These insights will be invaluable for guiding future drug development efforts and optimizing therapeutic strategies.

The versatility of N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide also extends to its potential applications in other areas beyond oncology. For example, its structural framework could be modified to explore its efficacy in treating inflammatory diseases or infectious disorders. The ability to fine-tune its pharmacological properties makes it a valuable scaffold for innovative drug discovery programs.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 443329-84-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a compelling candidate for further development into novel therapeutic agents. Continued research efforts will likely uncover additional insights into its potential applications and refine strategies for optimizing its pharmacological profile.